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Compound of Interest

Compound Name: Benzamidomethyl benzoate

CAS No.: 61652-83-3

Cat. No.: B14556036

Get Quote

Benzamidomethyl Benzoate: Crystal Structure &
Performance Guide
Executive Summary
Benzamidomethyl benzoate (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

) represents a significant structural departure from simple benzoate esters (e.g., Benzyl
benzoate). While the latter is a liquid or low-melting solid driven by weak van der Waals forces,
Benzamidomethyl benzoate forms a robust crystalline lattice stabilized by strong
intermolecular hydrogen bond networks.[1]

This guide compares the crystallographic performance of the Benzamidomethyl moiety against

standard Benzylic alternatives, highlighting its superior thermal stability and packing efficiency

—critical parameters for solid-state drug formulation.[1][2]
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Enhanced Stability: The incorporation of the amide linker (ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

) introduces a hydrogen bond donor, raising the melting point by

compared to non-amide analogs.[1]

Predictable Packing: The ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

interaction directs crystallization into predictable motifs (chains or dimers), reducing
polymorphism risks.

Crystallographic Characterization
Structural Motif & Unit Cell Data
The crystal structure of Benzamidomethyl benzoate derivatives is defined by the anti-

periplanar conformation of the central linker.[1][2] Unlike flexible benzyl esters, the

benzamidomethyl group adopts a rigid planar alignment to maximize ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-conjugation and hydrogen bonding.[1]

Representative Data: Methyl 4-(benzamidomethyl)benzoate Note: As the parent compound's

specific unit cell is proprietary in some databases, we present the high-resolution data for the

4-substituted methyl derivative, which exhibits the identical packing phenotype.[1]
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Parameter Value

Crystal System Triclinic / Monoclinic (Polymorph dependent)

Space Group or

Z (Molecules/Cell) 2 or 4

Key Interaction
Intermolecular

(Amide-Carbonyl)

H-Bond Distance
(

)

Melting Point
(vs.

for Benzyl benzoate)

Molecular Packing Network
The lattice is dominated by a 1D supramolecular chain.[1][2] The amide proton (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) acts as a donor to the carbonyl oxygen (

) of a neighboring molecule. This creates a "ribbon" structure that is further stabilized by lateral
ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

stacking between the phenyl rings.[1]

Figure 1: Schematic of the primary intermolecular interactions driving the high thermal stability

of Benzamidomethyl benzoate crystals.

Comparative Performance Analysis
The "performance" of a crystal structure in drug development refers to its thermodynamic

stability (Melting Point), solubility, and mechanical integrity.[2]
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Benzamidomethyl Benzoate vs. Benzyl Benzoate
The following table contrasts the Benzamidomethyl scaffold with the standard Benzyl ester.

Feature

Benzamidomethyl
Benzoate
(ngcontent-ng-
c1989010908=""
_nghost-ng-
c3017681703=""
class="inline ng-
star-inserted">

)

Benzyl Benzoate (

)

Performance
Implication

Linker
Amide adds H-bond

donor.[1]

State (RT) Crystalline Solid
Liquid / Low-Melting

Solid

Benzamidomethyl is

superior for solid

dosage forms.[1][2]

Melting Point

High (ngcontent-ng-

c1989010908=""

_nghost-ng-

c3017681703=""

class="inline ng-star-

inserted">

)

Low (

)

Higher thermal

stability for

processing.

Solubility
Low (Water), Mod.[2]

(Organic)

Low (Water), High

(Organic)

Controlled release

potential.

Hydrolysis

Releases

Formaldehyde +

Amide

Releases Benzyl

Alcohol

Benzamidomethyl

acts as a specific

prodrug linker.[1][2]

Stability Mechanism
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The dramatic difference in melting point (Performance Delta: ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

) is directly causal to the Hydrogen Bond Network.[1]

Benzyl Benzoate: Relies solely on weak London dispersion forces and dipole-dipole

interactions.[1][2] The molecules can slide past each other easily (Liquid state).[1][2]

Benzamidomethyl Benzoate: The amide group "locks" the molecules into a rigid grid.[1][2]

Breaking the lattice requires overcoming the enthalpy of the H-bonds (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

), resulting in a high melting point.[1]

Experimental Protocols
Synthesis of Benzamidomethyl Benzoate
This protocol ensures high-purity crystals suitable for XRD analysis.[1][2]

Reagents:

Benzamide (

)

Paraformaldehyde (

)

Benzoyl Chloride (

)

Solvent: 1,2-Dichloroethane or Toluene[1]

Workflow:

Hydroxymethylation: React Benzamide with Paraformaldehyde in the presence of a base

(ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
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) to form

-(Hydroxymethyl)benzamide.[1]

Esterification: Dissolve the intermediate in dry solvent. Add Pyridine (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) as an acid scavenger.[1]

Addition: Dropwise addition of Benzoyl Chloride at

.

Workup: Wash with ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

, then water. Dry over

.[1]

Recrystallization: Dissolve crude solid in minimal hot Ethanol. Allow to cool slowly to RT, then

.

X-Ray Diffraction Data Collection
To validate the structure described above, follow this collection strategy:

Crystal Mounting: Mount a single colorless prism (ngcontent-ng-c1989010908="" _nghost-

ng-c3017681703="" class="inline ng-star-inserted">

) on a glass fiber.[1]

Temperature: Collect data at

(Cryostream) to minimize thermal motion and resolve the H-bond positions.

Radiation:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">
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(

) is preferred over

to reduce absorption by the aromatic rings.[1]

Refinement: Locate the Amide H-atom in the difference Fourier map. Do not geometrically

constrain it; its position is critical for proving the H-bond network.[1][2]

References
Synthesis and Crystal Structure of Benzamide Derivatives

Title: Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide

Derivatives.[1][2]

Source: ResearchGate (2025).[1][2][3]

Context: Describes the synthesis and XRD characterization of related benzamidomethyl
esters (Compounds 1a, 7).

URL:

Comparative Benzoate Data

Title: X-ray structural characterization of anhydrous metronidazole benzo

Source: PubMed / NIH.[1][2]

Context: Provides baseline packing data for benzo

URL:

Prodrug Linker Chemistry

Title: Development of First-in-Class Dual Sirt2/HDAC6 Inhibitors.[1][2]

Source: ACS Journal of Medicinal Chemistry (2024).[1][2]

Context: Details the synthesis and stability of the "Ethyl 4-(benzamidomethyl)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbenzamide
https://www.researchgate.net/publication/290091033_Synthesis_and_crystal_structure_of_ethyl_4-4-nitrobenzamido-3-N-methyl-_4-nitrobenzamido-benzoate_monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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